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Chemical Profile: 4-Oxononanoic Acid

Property Value

CAS Number 6064-52-4 [1] [2] [3]

Molecular Formula C₉H₁₆O₃ [1] [2] [3]

Molecular Weight 172.22 g/mol [1] [2]

Boiling Point 298.2 ± 13.0 °C (at 760 mmHg) [1]

Flash Point 148.4 ± 16.3 °C [1]

Density 1.0 ± 0.1 g/cm³ [1]

Log P 1.63 [1]

Safety (H-
Statements)

H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332
(Harmful if inhaled) [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s702770?utm_src=pdf-body
https://www.smolecule.com/products/s702770?utm_src=pdf-interest
https://www.smolecule.com/products/s702770?utm_src=pdf-body
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.bldpharm.com/products/6064-52-4.html
https://www.chemblink.com/MSDS/6064-52-4MSDS.htm
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.bldpharm.com/products/6064-52-4.html
https://www.chemblink.com/MSDS/6064-52-4MSDS.htm
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.bldpharm.com/products/6064-52-4.html
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.chemsrc.com/en/cas/6064-52-4_43787.html
https://www.bldpharm.com/products/6064-52-4.html
https://www.smolecule.com/products/s702770?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Techniques for Investigating Stability

While direct protocols for 4-oxononanoic acid are unavailable, the following established techniques are

highly relevant for studying the stability of such compounds. You can adapt these methods to develop your

own experimental protocols.

Ultra-High-Performance Liquid Chromatography (UPLC/UHPLC)

UPLC is ideal for separating and quantifying compounds in a mixture, making it excellent for detecting and

measuring degradants in a main sample [4].

Principle: Uses a pump to force a liquid solvent (mobile phase) containing your sample through a

column packed with solid particles (stationary phase). Separation occurs based on how strongly the
different components in your sample interact with this packing material [5].

Application: You can inject a solution of 4-oxononanoic acid and monitor its main peak over time
under various stress conditions. The appearance of new peaks indicates the formation of degradation

products [4].
Detection: A common and sensitive method is a Photodiode Array (PDA) detector, which can scan

for absorbance in the UV range, often at low wavelengths (e.g., 210 nm) for organic acids [4].

UV-Vis Spectroscopy

This technique measures how much light a sample absorbs. It's useful for tracking changes in concentration

or the formation of chromophores over time [6].

Principle: A sample is exposed to a range of UV or visible light wavelengths. The amount of light
absorbed at specific wavelengths is related to the sample's composition and concentration [6].

Application: You can track the absorbance of a 4-oxononanoic acid solution at a specific
wavelength over time. A change in absorbance can signal degradation. For quantification, Beer-
Lambert's Law is used, which relates absorbance to concentration [6].
Sample Handling: Since 4-oxononanoic acid may be analyzed in organic solvents, ensure you use

quartz cuvettes, as plastic or glass can absorb UV light and interfere with readings [6].

The workflow below summarizes a logical approach to troubleshooting stability issues using these

techniques.
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Here are some hypothetical questions and answers that you could include, based on general principles and

the information available.

Q1: What are the likely degradation pathways for 4-oxononanoic acid?

A: While specific studies are lacking, common pathways for similar keto-acids include
hydrolysis of the carboxylic acid group, oxidation of the ketone moiety, and possible ring

formation via internal reactions. Forced degradation studies are needed to confirm.

Q2: What is the recommended storage condition for 4-oxononanoic acid solutions?

A: The solid should be stored sealed in a dry environment at room temperature [2]. For

solutions, it is best to determine stability empirically. General good practice includes storing
solutions in opaque, tightly sealed containers under inert atmosphere (e.g., nitrogen) and at low

temperatures (e.g., -20°C), especially for long-term storage.

Q3: Which analytical technique is best for monitoring its stability?

A: A combination of UPLC (for separating and quantifying degradants) and UV-Vis

spectroscopy (for quick concentration checks and stability indicating parameter tracking) is
highly effective [6] [4].

Q4: Are there any known safety concerns?

A: Yes. The safety data indicates it is harmful if swallowed, in contact with skin, or inhaled.
Always consult the full Safety Data Sheet (SDS) and wear appropriate personal protective

equipment (PPE) when handling [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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